(1-{[1-(2-quinolinylcarbonyl)-4-piperidinyl]methyl}-1H-1,2,3-triazol-4-yl)methanol

• IUPAC Name: [4-[[4-(hydroxymethyl)triazol-1-yl]methyl]piperidin-1-yl]-quinolin-2-ylmethanone
• InChI: InChI=1S/C19H21N5O2/c25-13-16-12-24(22-21-16)11-14-7-9-23(10-8-14)19(26)18-6-5-15-3-1-2-4-17(15)20-18/h1-6,12,14,25H,7-11,13H2
• InChI Key: HICHKQGQCMCIHF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CN2C=C(N=N2)CO)C(=O)C3=NC4=CC=CC=C4C=C3
• Molecular Formula: C19H21N5O2
• Molecular Weight: 351.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves condensation reactions and crystallization. For example, the synthesis of [1-(toluene-4-sulfonyl)-piperidin-4-yl]-methanol was achieved through the condensation of diphenyl(piperidin-4-yl)methanol with p-toluenesulfonyl chloride, utilizing methylene dichloromethane as a solvent and triethylamine as a base, followed by X-ray crystallography characterization (Girish et al., 2008).

Molecular Structure Analysis

The molecular structure of similar compounds reveals crucial details about their conformation and geometry. For instance, the piperidine ring often adopts a chair conformation, indicating a stable structure, as seen in the crystal structure studies of various sulfonyl-piperidinyl-methanols (Girish et al., 2008). Such detailed analyses are fundamental to understanding the molecular dynamics and potential interactions of "(1-{[1-(2-quinolinylcarbonyl)-4-piperidinyl]methyl}-1H-1,2,3-triazol-4-yl)methanol".

Chemical Reactions and Properties

Related compounds exhibit various chemical reactions and properties, including their ability to participate in hydrogen bonding, which is crucial for molecular recognition and binding phenomena. The synthesis and crystal structure analysis often reveal the potential for inter and intramolecular hydrogen bonds, contributing to the stability and solubility of these compounds (Girish et al., 2008).

Physical Properties Analysis

The physical properties, such as crystallography data, provide insights into the compound's stability and reactivity. The crystallization in specific space groups and the analysis of cell parameters can reveal how these compounds might interact in solid form or within biological systems (Girish et al., 2008).

Chemical Properties Analysis

The chemical properties, including reactivity under various conditions and the ability to form complexes with metals or other organic molecules, are essential for designing functional materials or drug molecules. The compound's synthesis, involving specific reagents and conditions, outlines its reactivity and potential chemical transformations (Girish et al., 2008).

Mechanism of Action

The mechanism of action of 1,2,3-triazole compounds can vary depending on their structure and the target they interact with. For example, some 1,2,3-triazole compounds have been found to induce apoptosis in cancer cells via cell cycle arrest at the sub-G1 and G2/M phase.

Future Directions

1,2,3-Triazoles have found wide applications in various fields due to their excellent properties. Constant developments indicate that 1,2,3-triazoles will help lead to future organic synthesis.